Cas no 97049-71-3 (3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL)

3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL structure
97049-71-3 structure
Product Name:3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL
CAS No:97049-71-3
MF:C16H18O6
MW:306.310525417328
CID:827270
Update Time:2023-09-05

3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL Chemical and Physical Properties

Names and Identifiers

    • 3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL
    • HYDROCOERULIGNONE
    • TMXDHB
    • 2,2′,6,6′-Tetramethoxy[1,1′-biphenyl]-4,4′-diol (ACI)
    • Inchi： 1S/C16H18O6/c1-19-11-5-9(17)6-12(20-2)15(11)16-13(21-3)7-10(18)8-14(16)22-4/h5-8,17-18H,1-4H3
    • InChI Key： NLEKFRIKDNMGRV-UHFFFAOYSA-N
    • SMILES： OC1C=C(OC)C(C2C(OC)=CC(O)=CC=2OC)=C(OC)C=1

Computed Properties

  • Exact Mass: 306.11000

Experimental Properties

  • PSA: 77.38000
  • LogP: 2.79920

3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL Production Method

Production Method 1

500-99-2 500-99-2
97049-71-3 97049-71-3
97049-72-4 97049-72-4
Reaction Conditions
1.1 Reagents: tert-Butyl peroxide Catalysts: Iron chloride (FeCl3) Solvents: 2,2,2-Trifluoroethanol ;  rt; 48 h, rt
Reference
Iron-catalyzed selective oxidative arylation of phenols and biphenols
Vershinin, Vlada; Dyadyuk, Alina; Pappo, Doron, Tetrahedron, 2017, 73(26), 3660-3668

Production Method 2

500-99-2 500-99-2
97049-71-3 97049-71-3
97049-72-4 97049-72-4
Reaction Conditions
1.1 Catalysts: Vanadium tetrachloride Solvents: Carbon tetrachloride ;  1 h, rt
Reference
Vanadium(IV) chloride
O'Brien, Michael K.; Vanasse, Benoit, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, , 1-2

Production Method 3

500-99-2 500-99-2
97049-71-3 97049-71-3
97049-72-4 97049-72-4
Reaction Conditions
1.1 Catalysts: Vanadium tetrachloride Solvents: Carbon tetrachloride ;  1 h, 22 °C
Reference
Vanadium(IV) Chloride
O'Brien, Michael K.; Vanasse, Benoit, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 4

500-99-2 500-99-2
97049-71-3 97049-71-3
97049-72-4 97049-72-4
Reaction Conditions
1.1 Catalysts: Vanadium tetrachloride Solvents: Carbon tetrachloride
Reference
Brown algal polyphenols: synthesis of "fucophlorethol A" octamethyl ether (2,2',4,6,6'-pentamethoxy-4'-(2,4,6-trimethoxyphenoxy)biphenyl)
Ragan, Mark A., Canadian Journal of Chemistry, 1985, 63(2), 291-3

3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL Raw materials

3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL Preparation Products

3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL Related Literature

97049-71-3 (3,3',5,5'-TETRAMETHOXY-4,4'-DIHYDROXYBIPHENYL) Related Products

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.